Cas no 2361745-68-6 (2-Oxabicyclo[3.1.1]heptan-5-amine, 1-methyl-)

• Product Name: 2-Oxabicyclo[3.1.1]heptan-5-amine, 1-methyl-
• CAS No: 2361745-68-6
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5835668
• PubChem ID: 145867614
• Update Time: 2025-06-11

2-Oxabicyclo[3.1.1]heptan-5-amine, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[3.1.1]heptan-5-amine, 1-methyl-
• 1-methyl-2-oxabicyclo[3.1.1]heptan-5-amine
• EN300-39870181
• 2361745-68-6
• EN300-6762925

• Inchi： 1S/C7H13NO/c1-6-4-7(8,5-6)2-3-9-6/h2-5,8H2,1H3
• InChI Key： PDQVEUJXRWCYLN-UHFFFAOYSA-N
• SMILES： C12(C)CC(N)(C1)CCO2

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.122±0.06 g/cm3(Predicted)
• Boiling Point: 167.7±40.0 °C(Predicted)
• pka: 8.97±0.40(Predicted)

Additional information on 2-Oxabicyclo[3.1.1]heptan-5-amine, 1-methyl-

Chemical Profile of 2-Oxabicyclo[3.1.1]heptan-5-amine, 1-methyl- (CAS No: 2361745-68-6)

2-Oxabicyclo[3.1.1]heptan-5-amine, 1-methyl-, identified by its Chemical Abstracts Service (CAS) number 2361745-68-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This bicyclic amine derivative features a unique oxabicyclo[3.1.1]heptane core, which imparts distinct steric and electronic properties making it a promising scaffold for the development of novel bioactive molecules.

The molecular framework of 2-Oxabicyclo[3.1.1]heptan-5-amine, 1-methyl- consists of a seven-membered ring system incorporating an oxygen atom, which creates a rigid three-dimensional structure. This bicyclic architecture is complemented by an amine functional group at the 5-position and a methyl substituent at the 1-position, contributing to its diverse chemical reactivity and potential biological interactions. Such structural motifs are frequently explored in drug discovery due to their ability to mimic natural product scaffolds and interact with biological targets in unique ways.

In recent years, the investigation of oxygen-containing heterocycles has been a focal point in medicinal chemistry, driven by their prevalence in biologically active compounds and their potential to modulate enzyme activity and receptor binding. The oxabicyclo[3.1.1]heptane core in 2-Oxabicyclo[3.1.1]heptan-5-amine, 1-methyl- is no exception, offering a privileged structure that has been leveraged in the design of molecules targeting various therapeutic areas.

One of the most compelling aspects of this compound is its potential as a pharmacophore in the development of small-molecule drugs. The presence of both nitrogen and oxygen heteroatoms within the bicyclic system allows for multiple points of interaction with biological targets, including enzymes and receptors. This dual functionality has been exploited in the synthesis of derivatives aimed at modulating pathways involved in inflammation, pain, and neurodegeneration.

Recent studies have highlighted the utility of 2-Oxabicyclo[3.1.1]heptan-5-amine, 1-methyl- as a precursor in the synthesis of more complex analogs with enhanced pharmacological properties. For instance, researchers have demonstrated its incorporation into peptidomimetics designed to inhibit proteases implicated in disease progression. The rigid bicyclic backbone provides stability to these peptidomimetics while allowing for fine-tuning of side chains to optimize binding affinity and selectivity.

The synthesis of 2-Oxabicyclo[3.1.1]heptan-5-amine, 1-methyl- presents both challenges and opportunities for synthetic chemists. The construction of the oxabicyclo[3.1.1]heptane ring system requires sophisticated methodologies, often involving transition-metal-catalyzed reactions or intramolecular cyclizations under controlled conditions. Advances in catalytic chemistry have enabled more efficient routes to this scaffold, reducing synthetic complexity and improving yields.

The biological evaluation of 2-Oxabicyclo[3.1.1]heptan-5-amine, 1-methyl- has revealed intriguing properties that warrant further exploration. Preclinical studies have indicated potential activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammatory responses. Additionally, derivatives bearing this core structure have shown promise in models of pain relief and neuroprotection.

The incorporation of the methyl group at the 1-position serves to fine-tune the electronic properties of the molecule, influencing its interactions with biological targets. This substituent can modulate lipophilicity and hydrogen bonding capabilities, allowing for optimization across different therapeutic modalities.

In conclusion,2-Oxabicyclo[3.1.1]heptan-5-amine, 1-methyl- (CAS No: 2361745-68-6) represents a structurally intriguing compound with significant potential in pharmaceutical research and development。 Its unique bicyclic architecture combined with functional groups that enable diverse chemical modifications makes it a valuable scaffold for future drug discovery efforts。 As research continues to uncover new applications for this compound， its role in addressing unmet medical needs is likely to expand， contributing to advancements in medicinal chemistry。